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Compound of Interest

Compound Name: Cdk12-IN-2

Cat. No.: B10788840

Technical Support Center: Cdk12-IN-2

Welcome to the technical support center for Cdk12-IN-2. This resource is designed for
researchers, scientists, and drug development professionals to provide best practices for
storing and handling Cdk12-IN-2, along with troubleshooting guides and frequently asked
questions (FAQSs) to facilitate successful experimentation.

Cdk12-IN-2 at a Glance

Cdk12-IN-2 is a potent and selective inhibitor of Cyclin-Dependent Kinase 12 (CDK12) and its
close homolog, CDK13.[1] It functions by inhibiting the phosphorylation of the C-terminal
domain (CTD) of RNA polymerase Il (RNAPII), a critical step in transcriptional elongation.[1]
This inhibitory action particularly affects the expression of genes involved in the DNA damage
response (DDR), making Cdk12-IN-2 a valuable tool for cancer research and a potential
therapeutic agent.

Chemical Properties:

Property Value
Formula C32H32N602
Molecular Weight 532.6 g/mol
CAS Number 2244987-03-7
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Signaling Pathway and Mechanism of Action

Cdk12, in complex with Cyclin K, plays a crucial role in regulating gene transcription by
phosphorylating the Serine 2 (Ser2) residue of the RNA Polymerase 1l C-terminal domain. This
phosphorylation is essential for the transition from transcription initiation to productive
elongation, particularly for long genes and those involved in the DNA damage response.
Cdk12-IN-2 acts as an ATP-competitive inhibitor, blocking this phosphorylation event and
leading to premature transcription termination.
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Caption: Mechanism of Cdk12-IN-2 action on transcriptional regulation.

Storage and Handling

Proper storage and handling of Cdk12-IN-2 are critical for maintaining its stability and activity.
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Storage Recommendations:

Condition Powder Stock Solution (in DMSO)
-20°C (stable for at least 6
Long-term Storage -20°C (stable for up to 4 years)
months)
Short-term Storage Room Temperature 4°C (stable for up to 2 weeks)
Light Sensitivity Protect from light Protect from light

Reconstitution Protocol:

Cdk12-IN-2 is sparingly soluble in agueous solutions. The recommended solvent is dimethyl
sulfoxide (DMSO).

o Preparation: Allow the vial of Cdk12-IN-2 powder to warm to room temperature before
opening to prevent condensation.

e Solvent Addition: Add the desired volume of DMSO to the vial to achieve the target
concentration. For example, to prepare a 10 mM stock solution from 1 mg of Cdk12-IN-2
(MW: 532.6 g/mol ), add 187.8 pL of DMSO.

» Dissolution: To aid dissolution, vortex the solution and, if necessary, sonicate or warm the
vial in a water bath at 37°C for a short period. Ensure the powder is completely dissolved
before use.

¢ Aliquoting and Storage: For long-term storage, it is recommended to aliquot the stock
solution into single-use volumes to avoid repeated freeze-thaw cycles. Store aliquots at
-20°C.

Experimental Protocols

Below are detailed methodologies for key experiments using Cdk12-IN-2.

Cell Viability Assay (MTT or CellTiter-Glo®)
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This protocol outlines a general procedure for assessing the effect of Cdk12-IN-2 on cell
proliferation.

Seed cells in
96-well plate

Incubate for 24h
(allow attachment)
Treat with serial dilutions

of Cdk12-IN-2
Incubate for 48-72h

Add MTT or
CellTiter-Glo® reagent

Incubate as per
manufacturer's instructions

Measure absorbance
or luminescence

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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